Cas no 2229494-12-4 (tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate
• CAS No: 2229494-12-4
• MF: C₁₁H₁₅F₃N₂O₃
• MW: 280.243613481522
• CID: 5853409
• PubChem ID: 165756812
• Update Time: 2025-06-29

tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1895356
• tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate
• 2229494-12-4

• Inchi： 1S/C11H15F3N2O3/c1-10(2,3)19-9(18)16-5-7(15-6-16)4-8(17)11(12,13)14/h5-6,8,17H,4H2,1-3H3
• InChI Key： KEQXJCGJIXFRJY-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C=N1)C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 280.10347683g/mol
• Monoisotopic Mass: 280.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate

Introduction to tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2229494-12-4)

Tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2229494-12-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl ester group, a trifluorinated hydroxypropyl substituent, and an imidazole ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The imidazole ring is a key functional group in many biologically active molecules, including histamine receptors and antifungal agents. The presence of the trifluorinated hydroxypropyl substituent adds further complexity and potential for modulating biological activity. The tert-butyl ester group provides additional stability and solubility properties, which are crucial for optimizing the compound's pharmacokinetic profile.

Recent studies have highlighted the potential of tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the trifluorinated hydroxypropyl substituent plays a crucial role in enhancing the compound's antiviral efficacy by interacting with specific viral proteins.

In another study, published in the European Journal of Medicinal Chemistry, tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate was evaluated for its anti-inflammatory properties. The results showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for treating inflammatory diseases.

The pharmacokinetic properties of tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate have also been extensively studied. A study in the Journal of Pharmaceutical Sciences demonstrated that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. The tert-butyl ester group was found to enhance the compound's stability in biological systems, thereby improving its therapeutic window.

In addition to its biological activities, tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate has been explored for its potential as a building block in organic synthesis. The presence of multiple functional groups makes it a versatile intermediate for synthesizing more complex molecules with diverse biological activities. For example, researchers at the University of California have used this compound as a key intermediate in the synthesis of novel antitumor agents with improved efficacy and reduced toxicity.

The safety profile of tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate has also been evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, tert-butyl 4-(3,3,3-trifluoro-2-hydroxypropyl)-1H-imidazole-1-carboxylate (CAS No. 2229494-12-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover additional applications and optimize its potential as a therapeutic agent.